2-(2-(furan-2-yl)-4-oxo-3,4-dihydrobenzo[b][1,4]thiazepin-5(2H)-yl)-N-mesitylacetamide

• IUPAC Name: 2-[2-(furan-2-yl)-4-oxo-2,3-dihydro-1,5-benzothiazepin-5-yl]-N-(2,4,6-trimethylphenyl)acetamide
• InChI: InChI=1S/C24H24N2O3S/c1-15-11-16(2)24(17(3)12-15)25-22(27)14-26-18-7-4-5-9-20(18)30-21(13-23(26)28)19-8-6-10-29-19/h4-12,21H,13-14H2,1-3H3,(H,25,27)
• InChI Key: FMZYJMAPVARLNA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)NC(=O)CN2C(=O)CC(SC3=CC=CC=C32)C4=CC=CO4)C
• Molecular Formula: C24H24N2O3S
• Molecular Weight: 420.5 g/mol

Description

2-(2-(furan-2-yl)-4-oxo-3,4-dihydrobenzo[b][1,4]thiazepin-5(2H)-yl)-N-mesitylacetamide is a useful research compound. Its molecular formula is C24H24N2O3S and its molecular weight is 420.53. The purity is usually 95%.
BenchChem offers high-quality 2-(2-(furan-2-yl)-4-oxo-3,4-dihydrobenzo[b][1,4]thiazepin-5(2H)-yl)-N-mesitylacetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(2-(furan-2-yl)-4-oxo-3,4-dihydrobenzo[b][1,4]thiazepin-5(2H)-yl)-N-mesitylacetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Anticonvulsant Activities

The synthesis of alpha-acetamido-N-benzylacetamide derivatives, including compounds containing a furan moiety, has demonstrated significant anticonvulsant activities. These compounds, such as the alpha-furan-2-yl alpha-acetamido-N-benzylacetamides, have shown excellent protection against seizures induced in mice models, rivaling the effects of well-established anticonvulsants like phenytoin. This highlights the potential of furan-containing compounds in the development of new anticonvulsant medications (Kohn et al., 1993).

Antimicrobial Activity

Derivatives of dibenzo[b,f][1,4]thiazepines carrying the chloro N-phenylacetamide moiety have been synthesized and evaluated for their antibacterial properties. These derivatives demonstrated significant antimicrobial activity against both gram-positive and gram-negative bacteria, showcasing their potential in addressing bacterial infections (Tailor et al., 2014).

Synthetic Methodologies

The compound's structural framework, incorporating elements like furan and thiazepine, has been utilized in synthetic chemistry to create highly substituted, fused ring systems. For instance, a facile and efficient methodology allowed for the construction of polysubstituted furo[2,3-c]thiazepine cores from simple starting materials, demonstrating the versatility and synthetic utility of these polyheterocyclic compounds (Ding et al., 2008).

Biological Evaluation for Psychotropic Effects

In another study, the synthesis of new substituted benzoxazepine and benzothiazepine derivatives was explored, assessing their antipsychotic as well as anticonvulsant properties. This research underscores the broader pharmacological potential of benzothiazepine derivatives in treating conditions beyond seizures, including psychological disorders (Kaur et al., 2012).

Leukotriene Inhibition and Cancer Cell Growth

The inhibitory activity of benzo[b]furan derivatives against leukotriene B(4) and their ability to inhibit the growth of human pancreatic cancer cells have also been investigated. Some compounds showed strong inhibition, suggesting their potential use in cancer treatment (Kuramoto et al., 2008).